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Compound of Interest

Compound Name: 4-Methylbenzylsulfonyl chloride

Cat. No.: B152800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-Methylbenzylsulfonyl chloride. It is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis. This document

includes detailed experimental protocols, tabulated physical and chemical data, and visual

diagrams of key chemical processes to facilitate a thorough understanding of this important

chemical reagent.

Chemical Properties
4-Methylbenzylsulfonyl chloride, also known as p-tolylmethanesulfonyl chloride, is a solid

organic compound that serves as a key intermediate in the synthesis of various organic

molecules, particularly sulfonamides.[1][2] Its reactivity is primarily dictated by the sulfonyl

chloride functional group, which is a potent electrophile.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Methylbenzylsulfonyl chloride is

presented in Table 1.
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Property Value Reference

Molecular Formula C₈H₉ClO₂S

Molecular Weight 204.67 g/mol

CAS Number 51419-59-1

Appearance Solid

Melting Point 76-80 °C

Storage Temperature 2-8°C

Solubility
Soluble in many organic

solvents.

Spectroscopic Data
Note: Experimentally obtained ¹H NMR and ¹³C NMR spectra for 4-Methylbenzylsulfonyl
chloride were not readily available in the searched literature. The following represents a

general description based on related compounds.

¹H NMR Spectroscopy: The proton NMR spectrum of 4-Methylbenzylsulfonyl chloride is

expected to show characteristic signals for the aromatic protons of the tolyl group, a singlet for

the benzylic methylene protons, and a singlet for the methyl protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display distinct signals for the

carbons of the aromatic ring, the benzylic carbon, and the methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum of a related compound, 4-methylbenzenesulfonyl

chloride, shows characteristic strong absorption bands for the S=O stretching vibrations of the

sulfonyl chloride group.[3]

Mass Spectrometry: The mass spectrum of 4-methylbenzenesulfonyl chloride, an isomer, is

available and provides information on its fragmentation pattern under electron ionization.[3]

Synthesis of 4-Methylbenzylsulfonyl chloride
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4-Methylbenzylsulfonyl chloride can be synthesized from 4-methylbenzyl chloride through a

two-step process involving the formation of a sulfinate salt followed by chlorination.

Experimental Protocol: Synthesis from 4-Methylbenzyl
Chloride
This protocol is adapted from general procedures for the synthesis of sulfonyl chlorides.

Materials:

4-Methylbenzyl chloride

Sodium sulfite (Na₂SO₃)

Sodium bicarbonate (NaHCO₃)

Cyanogen chloride (ClCN) or an alternative chlorinating agent

Water

Benzene or other suitable organic solvent

Anhydrous calcium chloride (CaCl₂)

Standard laboratory glassware

Stirring apparatus

Heating and cooling apparatus

Procedure:

Formation of Sodium 4-Methylbenzylsulfinate:

In a three-necked round-bottomed flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, prepare a solution of sodium sulfite and sodium bicarbonate in

water.
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Slowly add 4-methylbenzyl chloride to the stirred solution. The reaction is exothermic and

may require cooling to maintain the desired temperature.

Stir the mixture for several hours until the reaction is complete, as monitored by a suitable

method (e.g., TLC). This will result in a solution of sodium 4-methylbenzylsulfinate.[4]

Conversion to 4-Methylbenzylsulfonyl chloride:

Cool the solution of the sulfinate salt in an ice bath.

Carefully add the chlorinating agent (e.g., cyanogen chloride) portion-wise while

maintaining a low temperature.[4]

After the addition is complete, continue stirring for a short period. The product, 4-
Methylbenzylsulfonyl chloride, will separate as an oil or solid.

Work-up and Purification:

Extract the product into an organic solvent such as benzene.

Wash the organic layer with water and then dry it over anhydrous calcium chloride.

Remove the solvent under reduced pressure to yield the crude 4-Methylbenzylsulfonyl
chloride.

The product can be further purified by distillation or recrystallization.

Synthesis Workflow Diagram
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Step 1: Sulfinate Formation

Step 2: Chlorination Step 3: Purification
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Caption: Synthesis workflow for 4-Methylbenzylsulfonyl chloride.

Reactivity and Applications
4-Methylbenzylsulfonyl chloride is a versatile reagent in organic synthesis, primarily used for

the introduction of the 4-methylbenzylsulfonyl (or p-toluenesulfonylmethyl) group. Its most

common application is in the preparation of sulfonamides through reaction with primary or

secondary amines.[1]

Reaction with Amines: Sulfonamide Formation
The reaction of 4-Methylbenzylsulfonyl chloride with an amine is a nucleophilic acyl

substitution at the sulfur atom. The lone pair of electrons on the amine nitrogen attacks the

electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion

and the formation of a sulfonamide. The reaction is typically carried out in the presence of a

base to neutralize the hydrochloric acid byproduct.
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Experimental Protocol: Synthesis of N-Phenyl-4-
methylbenzenemethanesulfonamide
This protocol describes the reaction of 4-Methylbenzylsulfonyl chloride with aniline as a

representative example.

Materials:

4-Methylbenzylsulfonyl chloride

Aniline

Pyridine or triethylamine (base)

Dichloromethane (DCM) or other suitable anhydrous solvent

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware

Magnetic stirrer

Procedure:

Reaction Setup:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve aniline (1.0 eq) and the base (e.g., pyridine, 1.1 eq) in anhydrous DCM.

Cool the solution to 0 °C in an ice bath.

Addition of Sulfonyl Chloride:
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Dissolve 4-Methylbenzylsulfonyl chloride (1.05 eq) in anhydrous DCM in a separate

flask.

Add the sulfonyl chloride solution dropwise to the cooled aniline solution over a period of

15-30 minutes.

Reaction and Monitoring:

Allow the reaction mixture to warm to room temperature and stir for several hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up:

Once the reaction is complete, wash the reaction mixture sequentially with 1M HCl, water,

saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and remove the solvent from the filtrate under reduced pressure.

The resulting crude N-phenyl-4-methylbenzenemethanesulfonamide can be purified by

recrystallization or column chromatography.

Reaction Workflow Diagram
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Reactants & Solvent

Reaction Conditions Work-up Purification
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Caption: Workflow for the synthesis of a sulfonamide from 4-Methylbenzylsulfonyl chloride.

Safety Information
4-Methylbenzylsulfonyl chloride is a corrosive and hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye damage.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn at all times when handling this chemical. All manipulations should be

carried out in a well-ventilated fume hood.

Conclusion
4-Methylbenzylsulfonyl chloride is a valuable reagent in organic synthesis, particularly for

the preparation of sulfonamides. This guide has provided a detailed overview of its chemical

properties, synthesis, and a key reaction, complete with experimental protocols and visual

workflows. A thorough understanding of its characteristics and safe handling procedures is

essential for its effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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